N-(4-ethoxyphenyl)-2-((4-methyl-5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[[4-methyl-5-[(2-oxo-1,3-benzothiazol-3-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H21N5O3S2/c1-3-29-15-10-8-14(9-11-15)22-19(27)13-30-20-24-23-18(25(20)2)12-26-16-6-4-5-7-17(16)31-21(26)28/h4-11H,3,12-13H2,1-2H3,(H,22,27)
• InChI Key: JLDKKPBPEFLXQV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C)CN3C4=CC=CC=C4SC3=O
• Molecular Formula: C21H21N5O3S2
• Molecular Weight: 455.6 g/mol

Description

N-(4-ethoxyphenyl)-2-((4-methyl-5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H21N5O3S2 and its molecular weight is 455.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

• Synthesis and Antimicrobial Properties : A study by (Wardkhan et al., 2008) explored the synthesis of thiazole derivatives and their fused counterparts, evaluating their in vitro antimicrobial activity against bacterial and fungal isolates.
• Evaluation as Potential Antimicrobial Agents : Baviskar et al. (2013) synthesized a series of related compounds, assessing their in vitro antibacterial and antifungal activities (Baviskar et al., 2013).

Anticancer Activities

• Anticancer Agent Synthesis and Evaluation : Evren et al. (2019) focused on the synthesis of N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides, testing their antitumor activities against human lung adenocarcinoma cells (Evren et al., 2019).
• Investigation of New Triazole Derivatives for Antimicrobial and Anticancer Activities : Altıntop et al. (2011) synthesized new triazole derivatives, including benzothiazole-2-yl acetamides, and investigated their antimicrobial and anticancer potential (Altıntop et al., 2011).

Other Studies

• Synthesis of Thiazole Derivatives with Anti-Microbial Activities : Saravanan et al. (2010) synthesized novel thiazole derivatives and assessed their anti-bacterial and anti-fungal activities (Saravanan et al., 2010).
• Evaluation of Anti-Inflammatory Activity : Sunder and Maleraju (2013) synthesized derivatives of the compound and evaluated their anti-inflammatory activity (Sunder & Maleraju, 2013).